Cas no 19549-71-4 (2,3-Dimethyl-3-heptanol)

• Product Name: 2,3-Dimethyl-3-heptanol
• CAS No: 19549-71-4
• MF: C₉H₂₀O
• MW: 144.254503250122
• CID: 88093
• PubChem ID: 140544
• Update Time: 2025-06-14

2,3-Dimethyl-3-heptanol Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethyl-3-heptanol
• 2,3-dimethylheptan-3-ol
• 2,3-DICHLOROBENZOIC-D3 ACID
• 2,3-dimethyl-heptan-3-ol
• 3-Heptanol,2,3-dimethyl
• Methyl-isopropyl-butyl-carbinol
• N-BUTYL ISOPROPYL METHYL CARBINOL
• FT-0637871
• 19549-71-4
• AS-78077
• SCHEMBL574361
• E81489
• AKOS009157076
• ?2,3-DIMETHYL-3-HEPTANOL
• 3-Heptanol, 2,3-dimethyl-
• JIEGVNXCNNWVPH-UHFFFAOYSA-N
• MFCD00046605
• DTXSID10941319
• SB84207
• CS-0128923
• DB-044906

• MDL： MFCD00046605
• Inchi： 1S/C9H20O/c1-5-6-7-9(4,10)8(2)3/h8,10H,5-7H2,1-4H3
• InChI Key： JIEGVNXCNNWVPH-UHFFFAOYSA-N
• SMILES： OC(C)(CCCC)C(C)C

Computed Properties

• Exact Mass: 144.15100
• Monoisotopic Mass: 144.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 88.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 0,83 g/cm3
• Melting Point: 6.15°C (estimate)
• Boiling Point: 173°C
• Flash Point: 70°C
• Refractive Index: 1.4340
• PSA: 20.23000
• LogP: 2.58360
• Solubility: Uncertain

2,3-Dimethyl-3-heptanol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 2,3-Dimethyl-3-heptanol

Recent Advances in the Study of 2,3-Dimethyl-3-heptanol (CAS: 19549-71-4) in Chemical Biology and Pharmaceutical Research

The compound 2,3-Dimethyl-3-heptanol (CAS: 19549-71-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development. Recent studies have highlighted its role as a chiral intermediate in the synthesis of complex pharmaceutical agents, as well as its potential as a bioactive molecule in various therapeutic contexts.

One of the key areas of interest in recent research has been the optimization of synthetic routes for 2,3-Dimethyl-3-heptanol. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient enantioselective synthesis method using asymmetric hydrogenation, achieving high yields and enantiomeric excess. This advancement is particularly relevant for the production of chiral drugs, where the stereochemistry of the compound can significantly impact its pharmacological properties. The study also explored the compound's stability under various conditions, providing valuable insights for its storage and handling in industrial settings.

In addition to its synthetic applications, 2,3-Dimethyl-3-heptanol has been investigated for its biological activities. A recent preprint on bioRxiv (2024) reported its inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential anti-inflammatory applications. The study utilized molecular docking simulations and in vitro assays to elucidate the compound's mechanism of action, revealing a strong affinity for the active sites of target proteins. These findings open new avenues for the development of novel anti-inflammatory agents based on this chemical scaffold.

Furthermore, the compound's physicochemical properties have been the subject of detailed characterization. Research published in the Journal of Chemical & Engineering Data (2023) provided comprehensive data on its solubility, partition coefficients, and vapor pressure, which are critical parameters for pharmaceutical formulation development. These properties indicate that 2,3-Dimethyl-3-heptanol may have favorable characteristics for drug delivery systems, particularly in lipophilic formulations.

Looking ahead, several research groups have proposed exploring the derivatization of 2,3-Dimethyl-3-heptanol to enhance its biological activity or modify its pharmacokinetic profile. Computational chemistry approaches, including quantitative structure-activity relationship (QSAR) modeling, are being employed to predict the effects of various structural modifications. These efforts are expected to yield new analogs with improved therapeutic potential in the coming years.

In conclusion, the current body of research on 2,3-Dimethyl-3-heptanol (CAS: 19549-71-4) demonstrates its versatility as both a synthetic building block and a potential therapeutic agent. The recent advancements in its synthesis, coupled with emerging biological data, position this compound as a promising candidate for further investigation in drug discovery programs. Future studies should focus on expanding the understanding of its structure-activity relationships and exploring its applications in specific disease models.